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Compound of Interest

Compound Name: 9-Bromoanthracene

Cat. No.: B049045

An In-depth Technical Guide to 9-Bromoanthracene
CAS Number: 1564-64-3[1][2][3][4]

This technical guide provides comprehensive information on 9-Bromoanthracene, a key
intermediate in organic synthesis, particularly for the development of materials used in organic
light-emitting diodes (OLEDSs) and as a building block for polycyclic aromatic hydrocarbons
(PAHSs).[2][5][6] This document is intended for researchers, scientists, and professionals in the
field of drug development and materials science.

Physicochemical Properties
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Property Value Reference
Molecular Formula C14HoBr [1103114]
Molecular Weight 257.13 g/mol [1][3]14]
Yellow to green
Appearance [2][3]
powder/crystals
Melting Point 97-100 °C [21[3114]
Insoluble in water; soluble in
Solubility chloroform, DMSO, and
methanol.[2][6]
Store at room temperature in a
dry, well-ventilated place, away
Storage

from light and oxidizing agents.

[3][6]

Safety Data

Hazard Identification and Classification

9-Bromoanthracene is classified as a hazardous substance. The following tables summarize

its GHS hazard statements and precautionary measures.

Hazard Class GHS Code Description Citations
Skin Irritation H315 Causes skin irritation [71[8]
o Causes serious eye
Eye Irritation H319 o [7][8]
irritation
Specific target organ ]
o _ May cause respiratory
toxicity — single H335 T [O1[71[8]
irritation
exposure
Germ cell Suspected of causing
o H341 _ [7][10][11]
mutagenicity genetic defects
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Personal Protective Equipment (PPE) and Handling
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Precautionary

GHS Code Description Citations
Statement
Avoid breathing
Prevention P261 dust/fume/gas/mistiva  [8]
pors/spray.
Wash skin thoroughly
P264
after handling.
Use only outdoors or
pP271 in a well-ventilated
area.
Wear protective
gloves/protective
P280 clothing/eye [10]
protection/face
protection.
IF ON SKIN: Wash
Response P302 + P352 )
with plenty of water.
IF INHALED: Remove
person to fresh air and
P304 + P340

keep comfortable for

breathing.

P305 + P351 + P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

P319

Get medical help if

you feel unwell.

Storage

P403 + P233

Store in a well-

ventilated place. Keep
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container tightly

closed.

P405 Store locked up. [10]
Dispose of

) contents/container to

Disposal P501 [9][10]
an approved waste
disposal plant.

Eirst-Aid Measures
Exposure Route First-Aid Procedure Citations

Inhalation

Move the individual to fresh air.
If breathing is difficult, provide
oxygen. Seek medical

attention.

[10][12]

Skin Contact

Immediately wash the affected
area with plenty of soap and
water for at least 15 minutes.
Remove contaminated
clothing. If skin irritation

occurs, seek medical advice.

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing
for at least 15 minutes. Seek

immediate medical attention.

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Seek
medical attention.

Experimental Protocols
Synthesis of 9-Bromoanthracene from Anthracene
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This protocol describes the synthesis of 9-Bromoanthracene via the electrophilic bromination
of anthracene using N-bromosuccinimide (NBS).[3]

Materials:

e Anthracene

e N-bromosuccinimide (NBS)

e Chloroform (CHCIs)

e Dichloromethane (CH2Cl2)

¢ Anhydrous magnesium sulfate (MgSQOa)

e Anhydrous ethanol

Procedure:

Dissolve anthracene (5 g, 28.05 mmol) in chloroform in a round-bottom flask.

e Protect the flask from light and add N-bromosuccinimide (4.99 g, 28.05 mmol) in portions to
the solution while stirring.[1]

» Continue stirring the reaction mixture at room temperature for 12 hours.[1]
o After 12 hours, add water to the reaction mixture and stir for an additional 30 minutes.[1]
o Extract the product with dichloromethane.[1]

» Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure.[1]

e Recrystallize the crude product from anhydrous ethanol to obtain 9-Bromoanthracene as a
greenish-yellow solid.[1]

Suzuki-Miyaura Cross-Coupling for the Synthesis of 9-
Phenylanthracene
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This protocol provides a general procedure for the palladium-catalyzed Suzuki-Miyaura cross-
coupling of 9-Bromoanthracene with phenylboronic acid.[1][9]

Materials:

9-Bromoanthracene (3 g, 11.66 mmol)

Phenylboronic acid (2.13 g, 17.49 mmol)
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)4] (140 mg, 0.12 mmol)
2 M aqueous potassium carbonate (K2CO3s) solution (16 mL)

Anhydrous toluene (32 mL)

Ethanol (8 mL)

Dichloromethane (CHzCl2)

Dilute hydrochloric acid solution

Procedure:

In a 100 mL flask, combine 9-Bromoanthracene, phenylboronic acid, Pd(PPhs)a, the
agueous K2COs solution, and ethanol in anhydrous toluene.[1]

Fit the flask with a reflux condenser and flush the system with nitrogen.
Reflux the mixture for 48 hours under a nitrogen atmosphere.[1]

After cooling to room temperature, quench the reaction with a dilute hydrochloric acid
solution.[1]

Extract the mixture with dichloromethane.[1]
Dry the organic extracts over anhydrous MgSOa4 and concentrate by rotary evaporation.[1]

Purify the crude product by silica gel column chromatography to yield 9-phenylanthracene.[1]
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Caption: A general workflow for the safe handling of 9-Bromoanthracene.
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Caption: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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